Cas no 2680891-56-7 (2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680891-56-7
• MF: C₂₄H₂₃ClN₂O₄S
• MW: 470.968424081802
• CID: 5971547
• PubChem ID: 165926924
• Update Time: 2025-06-08

2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid
• 2680891-56-7
• EN300-28304571

• Inchi： 1S/C24H23ClN2O4S/c1-2-3-12-27(23-26-20(13-25)21(32-23)22(28)29)24(30)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,2-3,12-14H2,1H3,(H,28,29)
• InChI Key： LBBUSGSUNTWKFI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)O)SC(=N1)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCCC

Computed Properties

• Exact Mass: 470.1067061g/mol
• Monoisotopic Mass: 470.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid

Research Brief on 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 2680891-56-7)

In recent years, the compound 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 2680891-56-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and Fmoc-protected amino group, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features, including the chloromethyl and carboxylic acid functionalities, make it particularly valuable for applications in peptide modification, drug conjugation, and targeted delivery systems.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces the number of purification steps while maintaining high enantiomeric purity. The authors reported a yield of 78% under mild reaction conditions, highlighting the potential for scalable production. Additionally, the chloromethyl group's reactivity has been exploited in the development of covalent inhibitors, as demonstrated in a study published in ACS Chemical Biology, where it was used to target cysteine residues in oncogenic proteins.

The pharmacological applications of this compound are equally promising. Research conducted at the University of Cambridge in 2024 explored its use as a linker in antibody-drug conjugates (ADCs). The study found that the thiazole ring's stability under physiological conditions, combined with the controlled release of payloads, significantly enhanced the therapeutic index of the ADCs in preclinical models of breast cancer. Furthermore, the Fmoc group's compatibility with solid-phase peptide synthesis (SPPS) has enabled the creation of peptide-based therapeutics with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the broader adoption of this compound. Issues such as solubility in aqueous buffers and potential off-target effects of the chloromethyl group require further investigation. A recent review in Bioorganic & Medicinal Chemistry Letters emphasized the need for structural analogs with optimized physicochemical properties. Computational studies, including molecular docking and density functional theory (DFT) calculations, are underway to design derivatives with enhanced selectivity and reduced toxicity.

In conclusion, 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]-4-(chloromethyl)-1,3-thiazole-5-carboxylic acid represents a critical building block in modern drug discovery. Its multifunctional design supports diverse applications, from covalent drug development to bioconjugation strategies. Future research should prioritize the resolution of existing limitations while expanding its utility in emerging therapeutic areas such as proteolysis-targeting chimeras (PROTACs) and RNA-targeted small molecules.